![molecular formula C15H18O4 B1251811 8-Epihelenalin](/img/structure/B1251811.png)
8-Epihelenalin
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Overview
Description
8-epihelenalin is a sesquiterpene lactone that is the C-8 epimer of helenalin. Isolated from the aerial parts of Inula hupehensis, it exhibits anti-inflammatory activity. It has a role as a metabolite, an anti-inflammatory agent and a plant metabolite. It is a gamma-lactone, a cyclic ketone, an organic heterotricyclic compound, a secondary alcohol and a sesquiterpene lactone.
Scientific Research Applications
1. Enhancement of Anticancer Drug Cytotoxicity
8-hydroxydaidzein (8HD), a derivative related to 8-Epihelenalin, has been identified to enhance the cytotoxicity of the antineoplastic agent epirubicin in human colon adenocarcinoma Caco-2 cells. This compound augments the production of reactive oxygen species (ROS), thereby intensifying the intracellular accumulation of epirubicin in Caco-2 cells. Additionally, 8HD induces apoptosis through the activation of various molecular pathways, highlighting its potential to intensify the cytotoxicity of anticancer drugs through the reversal of multidrug resistance (Lo, 2012).
2. Antiviral Activity
A derivative of this compound, 8-epi-kingiside, has demonstrated promising anti-hepatitis B virus activity in vitro and in vivo. This compound effectively inhibits the secretion of hepatitis B surface antigen (HBsAg) in HepG2 2.2.15 cells and reduces viremia in duck hepatitis B virus-infected ducks, suggesting its potential as a therapeutic agent against HBV infection (Guiqin et al., 2013).
properties
Molecular Formula |
C15H18O4 |
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Molecular Weight |
262.3 g/mol |
IUPAC Name |
(3aS,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione |
InChI |
InChI=1S/C15H18O4/c1-7-6-10-12(8(2)14(18)19-10)13(17)15(3)9(7)4-5-11(15)16/h4-5,7,9-10,12-13,17H,2,6H2,1,3H3/t7-,9+,10+,12-,13+,15+/m1/s1 |
InChI Key |
ZVLOPMNVFLSSAA-GSNHZRAGSA-N |
Isomeric SMILES |
C[C@@H]1C[C@H]2[C@H]([C@@H]([C@]3([C@H]1C=CC3=O)C)O)C(=C)C(=O)O2 |
Canonical SMILES |
CC1CC2C(C(C3(C1C=CC3=O)C)O)C(=C)C(=O)O2 |
Origin of Product |
United States |
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